Cas no 13104-02-4 (1-Piperazineethanol,4,4'-(dithiodicarbonothioyl)bis- (9CI))

1-Piperazineethanol,4,4'-(dithiodicarbonothioyl)bis- (9CI) structure
13104-02-4 structure
Product Name:1-Piperazineethanol,4,4'-(dithiodicarbonothioyl)bis- (9CI)
CAS No:13104-02-4
MF:C14H26N4O2S4
MW:410.641837596893
CID:184138
PubChem ID:25703
Update Time:2025-04-19

1-Piperazineethanol,4,4'-(dithiodicarbonothioyl)bis- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1-Piperazineethanol,4,4'-(dithiodicarbonothioyl)bis- (9CI)
    • [4-(2-hydroxyethyl)piperazine-1-carbothioyl]sulfanyl 4-(2-hydroxyethyl)piperazine-1-carbodithioate
    • EWP 840
    • 1-Piperazineethanol, 4,4'-(dithiodicarbonothioyl)bis-
    • Bis((4-(2-hydroxyethyl)-1-piperazinyl)thiocarbonyl)disulfide
    • bis[4-(2-hydroxyethyl)piperazin-1-yl]dithioperoxyanhydride
    • BRN 0847046
    • Disulfide, bis((4-(2-hydroxyethyl)-1-piperazinyl)thiocarbonyl)
    • EWP-840
    • DTXSID20156856
    • 13104-02-4
    • SCHEMBL9805901
    • Inchi: 1S/C14H26N4O2S4/c19-11-9-15-1-5-17(6-2-15)13(21)23-24-14(22)18-7-3-16(4-8-18)10-12-20/h19-20H,1-12H2
    • InChI Key: IKCDMZYMTQMERN-UHFFFAOYSA-N
    • SMILES: S(C(N1CCN(CCO)CC1)=S)SC(N1CCN(CCO)CC1)=S

Computed Properties

  • Exact Mass: 410.09418
  • Monoisotopic Mass: 410.093859
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 7
  • Complexity: 376
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 168
  • XLogP3: -0.1

Experimental Properties

  • Density: 1.406
  • Boiling Point: 581.3°Cat760mmHg
  • Flash Point: 305.3°C
  • Refractive Index: 1.681
  • PSA: 53.42
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